Cas no 37981-18-3 (Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester
• CAS No: 37981-18-3
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1487366
• PubChem ID: 15608148
• Update Time: 2025-08-04

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester
• 5-norbornene-2-carboxylic acid butyl ester
• BUTYLBICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLATE
• butyl 5-norbornene-2-caboxylate
• norborn-2-ene-5-carboxylic acid butyl ester
• 2-butoxycarbonyl-5-norbornene
• G65565
• BUTYL BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLATE
• 37981-18-3
• 5-norbornene-2-carboxylic acid butylester
• 5-Norbornene-2-carboxylic acid, Butyl ester
• SCHEMBL200051
• DB-400743

• Inchi： 1S/C12H18O2/c1-2-3-6-14-12(13)11-8-9-4-5-10(11)7-9/h4-5,9-11H,2-3,6-8H2,1H3
• InChI Key： RFIHUFUZAHTZOQ-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester

Comprehensive Overview of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester (CAS No. 37981-18-3)

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester (CAS No. 37981-18-3) is a specialized organic compound widely utilized in polymer chemistry, material science, and pharmaceutical research. This bicyclic ester derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of high-performance polymers and functional materials. With the increasing demand for sustainable and bio-based chemicals, researchers are exploring its potential in green chemistry applications, particularly in the development of biodegradable polymers and renewable coatings.

The compound's bicyclo[2.2.1]heptene core provides exceptional rigidity and thermal stability, which are critical for advanced material formulations. Industries such as adhesives, coatings, and 3D printing resins are actively investigating its use to enhance product performance. Recent studies highlight its role in click chemistry reactions, where its reactive double bond facilitates efficient cross-linking, a feature highly sought after in photopolymerization and UV-curable systems.

From a synthetic perspective, Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester is often synthesized via esterification of the corresponding carboxylic acid with butanol. Its CAS No. 37981-18-3 serves as a unique identifier in regulatory and safety documentation, ensuring compliance with global chemical inventories like REACH and TSCA. Analytical techniques such as GC-MS, NMR, and HPLC are commonly employed to verify its purity and structural integrity, which are paramount for industrial applications.

Environmental and health considerations are also pivotal in discussions about this compound. While it is not classified as hazardous under current regulations, its handling requires standard laboratory precautions. The growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing has spurred interest in its life cycle assessment (LCA) and carbon footprint analysis, aligning with the broader shift toward sustainable chemistry.

In the pharmaceutical sector, Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester is explored as a building block for drug delivery systems due to its biocompatibility and modular reactivity. Its potential in prodrug design and controlled-release formulations is under investigation, particularly for targeted therapies. This aligns with the rising trend of personalized medicine, where tailored molecular architectures are essential.

Market trends indicate a steady demand for this compound, driven by innovations in smart materials and functional additives. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet industrial needs while minimizing waste. As the chemical industry evolves, Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, butyl ester is poised to play a significant role in next-generation applications, from advanced composites to bio-based plastics.

For researchers and industry professionals, understanding the compound's structure-activity relationship (SAR) is crucial for optimizing its use. Computational tools like molecular docking and DFT calculations are being leveraged to predict its behavior in complex systems, further expanding its utility. With ongoing advancements in AI-driven drug discovery and material informatics, the integration of such specialized compounds into high-throughput workflows is becoming increasingly feasible.